Cas no 1097194-13-2 (tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate)
1097194-13-2 structure
Product Name:tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate
CAS No:1097194-13-2
MF:C13H22N2O5
MW:286.324183940887
MDL:MFCD01046139
CID:1056876
PubChem ID:292449
Update Time:2025-04-20
tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate
- 1-Boc-2-(2-methoxy-2-oxoethylcarbamoyl)pyrrolidine
- Methyl 1-{[(2-methyl-2-propanyl)oxy]carbonyl}prolylglycinate
- SCHEMBL5233467
- NSC-202375
- A894978
- CHEMBL1884161
- NSC202375
- 2-(Methoxycarbonylmethyl-carbamoyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
- HMS2391I06
- EN300-134427
- MFCD01046139
- SMR000010500
- DB-021373
- MLS000034749
- SR-01000322032
- AKOS000588250
- 1097194-13-2
- AC2920
- AKOS022184137
- NSC-158221
- SY007989
- SY016715
- MFCD16495870
- tert-butyl 2-[(2-methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate
- tert-Butyl2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate
- NSC158221
- CS-0308827
- SR-01000322032-1
- tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate
-
- MDL: MFCD01046139
- Inchi: 1S/C13H22N2O5/c1-13(2,3)20-12(18)15-7-5-6-9(15)11(17)14-8-10(16)19-4/h9H,5-8H2,1-4H3,(H,14,17)
- InChI Key: RNCFSKLCUPXAEU-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1C(NCC(=O)OC)=O)=O
Computed Properties
- Exact Mass: 286.15300
- Monoisotopic Mass: 286.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 427.3±38.0 °C at 760 mmHg
- Flash Point: 212.2±26.8 °C
- PSA: 88.43000
- LogP: 1.45330
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198231-10g |
tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate |
1097194-13-2 | 95% | 10g |
$438 | 2021-06-09 | |
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| TRC | B423483-5mg |
tert-Butyl 2-[(2-Methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate |
1097194-13-2 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423483-10mg |
tert-Butyl 2-[(2-Methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate |
1097194-13-2 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B423483-50mg |
tert-Butyl 2-[(2-Methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate |
1097194-13-2 | 50mg |
$ 95.00 | 2022-06-07 | ||
| Chemenu | CM198231-10g |
tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate |
1097194-13-2 | 95% | 10g |
$2324 | 2023-11-25 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016715-5g |
1-Boc-2-(2-methoxy-2-oxoethylcarbamoyl)pyrrolidine |
1097194-13-2 | ≥95% | 5g |
¥2582.23 | 2023-09-15 | |
| Alichem | A109008611-10g |
tert-Butyl 2-((2-methoxy-2-oxoethyl)carbamoyl)pyrrolidine-1-carboxylate |
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$510.12 | 2023-09-04 | |
| eNovation Chemicals LLC | D685983-5g |
1-Boc-2-(2-methoxy-2-oxoethylcarbamoyl)pyrrolidine |
1097194-13-2 | 95% | 5g |
$320 | 2024-07-20 | |
| Enamine | EN300-134427-0.05g |
tert-butyl 2-[(2-methoxy-2-oxoethyl)carbamoyl]pyrrolidine-1-carboxylate |
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$56.0 | 2023-06-08 |
tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
1097194-13-2 (tert-Butyl 2-(2-Methoxy-2-oxoethyl)carbamoylpyrrolidine-1-carboxylate) Related Products
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